N-(4-(4-methoxy-3-methylphenyl)thiazol-2-yl)-2-((4-methoxyphenyl)thio)acetamide

• IUPAC Name: N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)sulfanylacetamide
• InChI: InChI=1S/C20H20N2O3S2/c1-13-10-14(4-9-18(13)25-3)17-11-27-20(21-17)22-19(23)12-26-16-7-5-15(24-2)6-8-16/h4-11H,12H2,1-3H3,(H,21,22,23)
• InChI Key: LANUQGPIRIULIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CSC(=N2)NC(=O)CSC3=CC=C(C=C3)OC)OC
• Molecular Formula: C20H20N2O3S2
• Molecular Weight: 400.5 g/mol

Description

N-(4-(4-methoxy-3-methylphenyl)thiazol-2-yl)-2-((4-methoxyphenyl)thio)acetamide, also known as MTAA, is a synthetic compound that has gained attention in recent years for its potential use in scientific research. MTAA belongs to the family of thiazole-based compounds, which have been widely studied for their biological activities.

Scientific Research Applications

Thiophene Analogues of Carcinogens

Thiophene analogues, structurally similar to benzidine and 4-aminobiphenyl, have been synthesized and evaluated for potential carcinogenicity. Such compounds, including 5-p-acetamidophenyl-2-thiophenamine and N-(5-phenylthiophen-2-yl)-acetamide, show potential carcinogenic activity in vitro. Their chemical and biological behavior suggests a need for further evaluation regarding their ability to induce tumors in vivo, which could have implications for understanding the carcinogenic potential of related thiazole compounds (Ashby et al., 1978).

Acetamide and Formamide Derivatives

The biological effects of acetamide, formamide, and their derivatives have been extensively reviewed, highlighting the diverse biological responses these compounds can induce. This includes discussions on toxicity, pharmacokinetics, and pharmacodynamics, providing a foundation for understanding the complex interactions and potential therapeutic applications of similar compounds (Kennedy, 2001).

Advanced Oxidation Processes for Compound Degradation

Research on acetaminophen degradation via advanced oxidation processes (AOPs) provides insights into the degradation pathways, by-products, and biotoxicity of pharmaceutical compounds. This information is crucial for environmental protection and can inform the safe disposal and degradation studies of similar thiazole compounds (Qutob et al., 2022).

AMPA Receptor Agonists for Depression Treatment

The potential antidepressant effects of AMPA receptor agonists, highlighted in the context of ketamine research, offer insights into novel treatment avenues for depression. This suggests that similar compounds, potentially including thiazole derivatives, could be explored for their effects on AMPA receptors and their application in treating depressive disorders (Yang et al., 2012).

Novel Opioids and Synthetic Analgesics

The review of non-fentanyl novel synthetic opioids provides an overview of the chemistry, pharmacology, and emerging trends in synthetic analgesics. Understanding the structural and functional aspects of these compounds can inform the development and regulatory considerations of related thiazole compounds with potential analgesic properties (Sharma et al., 2018).